Cas no 10430-97-4 (1,2-Propanediol,3-(decyloxy)-)

• Product Name: 1,2-Propanediol,3-(decyloxy)-
• CAS No: 10430-97-4
• MF: C₁₃H₂₈O₃
• MW: 232.359624862671
• MDL: MFCD00046762
• CID: 142140
• PubChem ID: 139152
• Update Time: 2025-06-11

1,2-Propanediol,3-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(decyloxy)-
• 1,2-Propanediol, 3-decyloxy-,
• 3-decoxypropane-1,2-diol
• 3-(decyloxy)propane-1,2-diol
• 1,2-Propanediol, 3-(decyloxy)-
• Q27259609
• 3-decyloxy-1,2-propanediol
• glyceryl capryl ether
• BCP32502
• 10430-97-4
• 1-DECYLGLYCEROL ETHER
• (+/-)-1-O-DECYLGLYCEROL
• .ALPHA.-DECYL GLYCERYL ETHER
• 3-(Decyloxy)-1,2-propanediol;1-O-decylglycerol
• DTXSID40908910
• 4HWP80U28I
• UNII-4HWP80U28I
• 3-(decyloxy)-1,2-propanediol
• SHQRLYGZJPBYGJ-UHFFFAOYSA-N
• 1-o-decylglycerol
• GLYCERYL CAPRYL ETHER [INCI]
• 1-GLYCERYL CAPRYL ETHER
• SCHEMBL100991
• 1,2-Propanediol, 3-decyloxy-
• SUNETHER MO-1
• AI-942/40879296

• MDL： MFCD00046762
• Inchi： 1S/C13H28O3/c1-2-3-4-5-6-7-8-9-10-16-12-13(15)11-14/h13-15H,2-12H2,1H3
• InChI Key： SHQRLYGZJPBYGJ-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 232.20394
• Monoisotopic Mass: 232.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 361.7°Cat760mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.459
• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols

Additional information on 1,2-Propanediol,3-(decyloxy)-

Introduction to 1,2-Propanediol,3-(decyloxy) and Its Significance in Modern Chemical Research

1,2-Propanediol,3-(decyloxy), with the CAS number 10430-97-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications in various industrial and scientific domains. The presence of a decyloxy group at the 3-position of the 1,2-propanediol backbone imparts distinct chemical and physical attributes, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 1,2-propanediol,3-(decyloxy) consists of a glycol moiety linked to a long-chain alkyl group. This configuration not only enhances its solubility in organic solvents but also provides a platform for further functionalization. In recent years, researchers have been exploring the potential of this compound in drug development, particularly as a precursor for polymers and surfactants that exhibit biocompatible properties.

One of the most compelling aspects of 1,2-propanediol,3-(decyloxy) is its role in the synthesis of advanced materials. The compound's ability to act as a monomer or modifier in polymer chemistry has led to the development of novel materials with enhanced thermal stability and mechanical strength. These properties are particularly relevant in industries requiring high-performance materials, such as aerospace and automotive sectors. Additionally, the compound's compatibility with biodegradable polymers makes it an attractive candidate for sustainable manufacturing processes.

In pharmaceutical research, 1,2-propanediol,3-(decyloxy) has been investigated for its potential as a solvent and excipient in drug formulations. Its low toxicity and ability to dissolve a wide range of active pharmaceutical ingredients (APIs) make it a promising choice for formulating novel therapeutics. Recent studies have demonstrated its efficacy in enhancing drug delivery systems, particularly for hydrophobic compounds. The compound's amphiphilic nature allows it to form micelles or nanoparticles, which can improve the bioavailability and targeted delivery of medications.

The chemical reactivity of 1,2-propanediol,3-(decyloxy) also positions it as a key intermediate in synthetic organic chemistry. Researchers have leveraged its reactive hydroxyl groups to introduce various functional groups, leading to the synthesis of complex molecules with diverse applications. For instance, it has been used in the preparation of esters and ethers that serve as intermediates in fragrance and flavor industries. The compound's versatility underscores its importance as a building block in synthetic chemistry.

Environmental considerations have also driven interest in 1,2-propanediol,3-(decyloxy). As industries seek greener alternatives to traditional solvents and polymers, this compound's biodegradability and compatibility with renewable resources have made it a focal point in sustainable chemistry initiatives. Studies have shown that derivatives of 1,2-propanediol,3-(decyloxy) can be used to create eco-friendly coatings and adhesives that reduce environmental impact without compromising performance.

The future prospects of 1,2-propanediol,3-(decyloxy) are further illuminated by ongoing research into its applications in nanotechnology. The compound's ability to stabilize nanoparticles and form stable colloidal solutions has opened new avenues for drug delivery and material science. Researchers are exploring its use in creating targeted therapies for cancer treatment, where nanoparticles can be functionalized with therapeutic agents for precise action.

Moreover, the compound's role in industrial processes cannot be overstated. Its use as an intermediate in producing detergents and personal care products has been well-documented. The decyloxy group contributes to the compound's foaming properties and surfactant activity, making it an effective component in formulations designed for cleaning and hygiene. This application highlights its versatility beyond pharmaceuticals and materials science.

In conclusion,1-2-Propanediol, 3-(decyloxy), CAS no 10430-97-4 represents a fascinating intersection of chemistry and innovation. Its unique properties have positioned it as a critical component in multiple industries ranging from pharmaceuticals to sustainable materials. As research continues to uncover new applications for this compound, 1-2-propanediol, 3-(decyloxy) is poised to play an increasingly significant role in shaping future advancements across scientific disciplines.